Cas no 1252399-11-3 (5-bromo-2-chloro-N-(cyanomethyl)-N-cyclopropylbenzamide)

• Product Name: 5-bromo-2-chloro-N-(cyanomethyl)-N-cyclopropylbenzamide
• CAS No: 1252399-11-3
• MF: C₁₂H₁₀BrClN₂O
• MW: 313.577600955963
• CID: 5673473
• PubChem ID: 51093386
• Update Time: 2025-11-06

5-bromo-2-chloro-N-(cyanomethyl)-N-cyclopropylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS034616212
• 5-bromo-2-chloro-N-(cyanomethyl)-N-cyclopropylbenzamide
• EN300-26679741
• 1252399-11-3
• Z826825050

• Inchi： 1S/C12H10BrClN2O/c13-8-1-4-11(14)10(7-8)12(17)16(6-5-15)9-2-3-9/h1,4,7,9H,2-3,6H2
• InChI Key： WRHMQJMJSSRRJU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(N(CC#N)C1CC1)=O)Cl

Computed Properties

• Exact Mass: 311.96650g/mol
• Monoisotopic Mass: 311.96650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-bromo-2-chloro-N-(cyanomethyl)-N-cyclopropylbenzamide

Comprehensive Overview of 5-bromo-2-chloro-N-(cyanomethyl)-N-cyclopropylbenzamide (CAS No. 1252399-11-3)

The compound 5-bromo-2-chloro-N-(cyanomethyl)-N-cyclopropylbenzamide (CAS No. 1252399-11-3) is a specialized benzamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropyl group and a cyanomethyl substituent, makes it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biological targets.

In recent years, the demand for halogenated benzamides like 5-bromo-2-chloro-N-(cyanomethyl)-N-cyclopropylbenzamide has surged due to their versatility in medicinal chemistry. The presence of both bromo and chloro substituents enhances its reactivity, enabling precise modifications for tailored applications. This compound is often explored in the context of kinase inhibitors and GPCR modulators, which are hot topics in oncology and neurology research. Its CAS No. 1252399-11-3 is frequently searched in academic databases, reflecting its growing relevance.

From a synthetic perspective, 5-bromo-2-chloro-N-(cyanomethyl)-N-cyclopropylbenzamide is synthesized through multi-step organic reactions, including amide coupling and halogenation. The cyanomethyl group introduces a nitrile functionality, which is pivotal for further derivatization. This aligns with the current trend of fragment-based drug design, where small molecules like this serve as building blocks for larger, more complex structures. Its cyclopropyl ring also contributes to metabolic stability, a key consideration in modern drug development.

Environmental and safety profiles of CAS No. 1252399-11-3 are rigorously evaluated to ensure compliance with global regulatory standards. While not classified as hazardous, proper handling protocols are recommended due to its nitrile component. The compound’s stability under various pH conditions makes it suitable for diverse experimental setups, a feature often highlighted in high-throughput screening workflows. Researchers also appreciate its compatibility with microwave-assisted synthesis, a technique gaining traction for its efficiency.

Market trends indicate a rising interest in 5-bromo-2-chloro-N-(cyanomethyl)-N-cyclopropylbenzamide among contract research organizations (CROs) and academic labs. Its CAS No. 1252399-11-3 is commonly indexed in chemical catalogs, with suppliers emphasizing high purity grades (>98%) for critical studies. The compound’s role in structure-activity relationship (SAR) studies is another focal point, as it helps elucidate the impact of halogenation on bioactivity. This aligns with the broader industry shift toward rational drug design.

In conclusion, 5-bromo-2-chloro-N-(cyanomethyl)-N-cyclopropylbenzamide (CAS No. 1252399-11-3) represents a promising scaffold in contemporary chemical research. Its multifaceted applications—from medicinal chemistry to material science—underscore its value as a research tool. As the scientific community continues to explore its potential, this compound is poised to remain a topic of interest in peer-reviewed literature and patent filings.